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Compound of Interest

Compound Name: cobalt(2+);dioxido(dioxo)chromium

Cat. No.: B089288 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with cobalt(II)

chromate. Here, you will find detailed information to help you overcome challenges related to

its solubility and handling in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the basic properties of cobalt(II) chromate?

A1: Cobalt(II) chromate is an inorganic compound with the chemical formula CoCrO₄. It

typically appears as a brown or yellowish-brown powder.[1] Pure cobaltous chromate exists as

gray-black crystals.[1]

Q2: What is the solubility of cobalt(II) chromate in water?

A2: Cobalt(II) chromate is generally considered insoluble in water.[1][2][3] While a precise,

universally cited solubility product constant (Ksp) is not readily available in common databases,

it is classified as a sparingly soluble salt. For context, the Ksp values for other sparingly soluble

chromates and cobalt compounds are listed in the table below.

Q3: In which solvents is cobalt(II) chromate soluble?

A3: Cobalt(II) chromate is soluble in mineral acids, alkali solutions (like sodium hydroxide), and

ammonium hydroxide.[1][2][4][5] It is also soluble in solutions of chromium trioxide.[1][2]
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Q4: Why is it difficult to dissolve cobalt(II) chromate in neutral water?

A4: As a sparingly soluble salt, cobalt(II) chromate has a low tendency to dissociate into its

constituent ions, cobalt(II) (Co²⁺) and chromate (CrO₄²⁻), in neutral water. The strong

electrostatic forces within the crystal lattice make it energetically unfavorable to break apart and

become solvated by water molecules.

Q5: Are there any safety precautions I should take when handling cobalt(II) chromate?

A5: Yes, cobalt compounds should be handled with care. Inhalation of cobalt dust can cause

respiratory issues.[6] It is recommended to work in a well-ventilated area or a fume hood and to

wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a

lab coat.

Troubleshooting Guides
Issue 1: Cobalt(II) chromate powder is not dissolving in
my aqueous buffer (neutral pH).
Cause: Cobalt(II) chromate is insoluble in neutral aqueous solutions.

Solution:

Acidification: Gradually add a dilute mineral acid (e.g., 0.1 M nitric acid or 0.1 M hydrochloric

acid) dropwise to your suspension while stirring. The acidic conditions will shift the chromate

equilibrium and promote the dissolution of the salt.

Alkalinization: Alternatively, add a dilute alkali solution (e.g., 0.1 M sodium hydroxide) or

ammonium hydroxide to increase the pH. Cobalt(II) chromate is soluble in alkaline

conditions.[4][5]

Issue 2: A precipitate forms unexpectedly when I add my
dissolved cobalt(II) chromate solution to a complex
biological medium.
Cause: The biological medium may contain components that react with cobalt(II) or chromate

ions to form a new, insoluble precipitate. Common culprits include phosphate buffers (forming
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cobalt(II) phosphate) or high concentrations of certain proteins that can be denatured or salted

out.

Solution:

Analyze the Medium: Identify potential precipitating agents in your medium.

Use a Chelating Agent: Consider the addition of a weak chelating agent, like citrate, to keep

the cobalt(II) ions in solution. However, be aware that this may interfere with your

downstream applications.

Adjust pH: A slight adjustment of the pH (if your experiment allows) can sometimes prevent

precipitation.

Test Dilutions: Experiment with different concentrations of your cobalt(II) chromate solution to

find a level that remains soluble in your specific medium.

Issue 3: I am observing a color change in my cobalt(II)
chromate solution over time.
Cause: The color of cobalt(II) solutions can be sensitive to coordination chemistry. The pink

color is characteristic of the hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺.[7] A change to blue can

indicate the formation of a different complex, such as with chloride ions if hydrochloric acid was

used for dissolution, forming [CoCl₄]²⁻.[7]

Solution:

Standardize Your Solvent: Use a consistent solvent system for all experiments to ensure

reproducible results.

Control Ligand Concentration: Be mindful of the concentration of potential ligands (like

chloride) in your solution.

Use a Non-Coordinating Acid: If possible, use an acid with a non-coordinating anion, such as

nitric acid or perchloric acid, for dissolution to minimize the formation of colored complexes.

Data Presentation
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Table 1: Solubility Product Constants (Ksp) of Analgous Sparingly Soluble Salts at 25°C

Compound Formula Ksp

Cobalt(II) Carbonate CoCO₃ 1.0 x 10⁻¹⁰

Cobalt(II) Hydroxide Co(OH)₂ 5.92 x 10⁻¹⁵

Lead(II) Chromate PbCrO₄ 3 x 10⁻¹³

Barium Chromate BaCrO₄ 1.17 x 10⁻¹⁰[8]

Copper(II) Chromate CuCrO₄ 3.6 x 10⁻⁶[9]

Experimental Protocols
Protocol 1: Dissolution of Cobalt(II) Chromate in Dilute
Nitric Acid

Weighing: Accurately weigh the desired amount of cobalt(II) chromate powder in a clean, dry

beaker.

Initial Suspension: Add a small volume of deionized water to create a slurry. This helps to

wet the powder and prevent clumping.

Acidification: While stirring continuously with a magnetic stirrer, add 0.1 M nitric acid

dropwise.

Observation: Continue adding acid until the solid completely dissolves. The solution will likely

turn a pinkish color.

pH Adjustment: If necessary for your experiment, carefully adjust the pH of the final solution

using a dilute base (e.g., 0.1 M NaOH). Be cautious, as raising the pH too much can cause

the cobalt(II) chromate to precipitate out again.

Final Volume: Bring the solution to the final desired volume with deionized water.
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Protocol 2: Complexometric Titration to Determine
Cobalt(II) Concentration
This protocol can be used to determine the precise concentration of cobalt(II) in your prepared

solution.

Sample Preparation: Take a known volume of your cobalt(II) chromate solution. If it is acidic,

neutralize it to approximately pH 5 with sodium hydroxide.

Buffering: Add an ammonia buffer solution (pH 9-10) to maintain the appropriate pH for the

titration.[4]

Indicator: Add a small amount of murexide indicator. The solution should turn yellow.[4]

Titration: Titrate the solution with a standardized 0.1 M EDTA solution.

Endpoint: The endpoint is reached when the color changes from yellow to purple.[4]

Calculation: Use the volume of EDTA consumed to calculate the molar concentration of

cobalt(II) in your original solution.[4]

Mandatory Visualizations
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Caption: Experimental workflow for dissolving and using cobalt(II) chromate.
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Caption: Cobalt(II) induced hypoxia signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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